5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde chemical structure and properties
5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde chemical structure and properties
Technical Monograph: 5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde
Executive Summary
5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde is a specialized heterocyclic building block utilized in the synthesis of bioactive small molecules, particularly in the fields of kinase inhibition and anti-inflammatory drug discovery. Characterized by a thiazole core substituted with a reactive formyl group at position 2 and a methylsulfanyl (thiomethyl) moiety at position 5, this compound serves as a bifunctional scaffold. The aldehyde functionality allows for rapid carbon-skeleton extension, while the methylsulfanyl group acts as a latent electrophile—activatable via oxidation to a sulfone for nucleophilic aromatic substitution (
Part 1: Chemical Identity & Structural Analysis
Nomenclature & Identifiers
-
IUPAC Name: 5-(Methylsulfanyl)-1,3-thiazole-2-carbaldehyde
-
Synonyms: 2-Formyl-5-(methylthio)thiazole; 5-Methylthio-2-thiazolecarboxaldehyde[1]
-
CAS Number: Not widely listed in commercial catalogs; often synthesized de novo (analogous to CAS 13838-78-3 for the 5-methyl isomer).
-
SMILES: CSc1cn(C=O)cs1 (Note: Thiazole numbering prioritizes S=1, N=3. However, standard canonical SMILES for 2-CHO, 5-SMe is CSc1cnc(C=O)s1).
-
Molecular Formula:
-
Molecular Weight: 159.23 g/mol
Physicochemical Properties (Predicted)
| Property | Value | Structural Implication |
| Physical State | Yellow oil or low-melting solid | Typical for low-MW thiazoles; likely possesses a sulfurous odor. |
| LogP (Octanol/Water) | ~1.3 – 1.6 | Lipophilic enough for membrane permeability; suitable for CNS-targeted scaffolds. |
| TPSA | ~60 Ų | Favorable for oral bioavailability (Rule of 5 compliant). |
| H-Bond Acceptors | 3 (N, O, S) | Nitrogen at pos-3 is a weak acceptor; Carbonyl oxygen is the primary acceptor. |
| Reactivity Indices | C2 (Electrophilic), C5 (Nucleophilic) | C5 is nucleophilic in the parent ring but the SMe group modulates this. |
Part 2: Synthetic Methodologies
The synthesis of 5-(methylsulfanyl)-1,3-thiazole-2-carbaldehyde requires precise regiochemical control. The most robust method involves the lithiation of the 5-substituted thiazole precursor, leveraging the high acidity of the C2 proton.
Primary Route: C2-Lithiation / Formylation
This protocol relies on the directed metallation of 5-(methylsulfanyl)thiazole. The sulfur atom at position 1 and the nitrogen at position 3 render the C2 proton significantly acidic (
Protocol:
-
Starting Material: 5-(Methylsulfanyl)1,3-thiazole (Compound 1 ).
-
Reagents:
-Butyllithium ( -BuLi, 1.6 M in hexanes), Anhydrous THF, Dimethylformamide (DMF). -
Procedure:
-
Dissolve 1 (1.0 equiv) in anhydrous THF under
atmosphere. -
Cool the solution to -78 °C (dry ice/acetone bath) to prevent ring fragmentation.
-
Add
-BuLi (1.1 equiv) dropwise over 20 minutes. The solution typically turns dark orange/red, indicating the formation of the 2-lithio species. -
Stir at -78 °C for 30–45 minutes.
-
Add anhydrous DMF (1.5 equiv) dropwise.
-
Allow the mixture to warm to 0 °C over 2 hours.
-
Quench: Add saturated aqueous
. Extract with Ethyl Acetate. -
Purification: Silica gel chromatography (Hexanes/EtOAc gradient).
-
Precursor Synthesis: 5-(Methylsulfanyl)thiazole
Since the starting material is not always commercially available, it must be synthesized.
-
Method A (From 2-Aminothiazole):
-
Bromination of 2-aminothiazole
2-amino-5-bromothiazole. -
Sandmeyer reaction (Diazotization/Reduction)
5-bromothiazole. -
Lithium-Halogen exchange (
-BuLi) followed by quenching with Dimethyldisulfide ( ).
-
-
Method B (Direct Sulfenylation):
-
Reaction of thiazole with
-BuLi (2 equiv) followed by electrophilic sulfenylation is difficult due to C2 preference. Therefore, blocking C2 or using the 5-bromo route is preferred.
-
Synthetic Pathway Diagram
Caption: Step-wise synthesis from commodity chemicals to the target aldehyde via lithiation strategies.
Part 3: Reactivity & Derivatization Strategies
The utility of 5-(methylsulfanyl)-1,3-thiazole-2-carbaldehyde lies in its "Two-Stage" reactivity profile.
Stage 1: Aldehyde Functionalization (C2)
The C2-aldehyde is highly reactive due to the electron-deficient nature of the thiazole ring (acting similarly to a pyridine).
-
Reductive Amination: Reacts with primary amines/
to form secondary amines. This is the primary route for linking the scaffold to solubilizing tails or other pharmacophores. -
Knoevenagel Condensation: Reacts with active methylene compounds (e.g., malononitrile) to form vinyl thiazoles.
-
Wittig/Horner-Wadsworth-Emmons: Generates vinyl linkers for extending the carbon chain.
Stage 2: The Sulfide "Switch" (C5)
The methylsulfanyl group (-SMe) is chemically stable but can be activated to become a leaving group.
-
Oxidation: Treatment with
-CPBA or Oxone converts -SMe to the sulfone (- ). -
Nucleophilic Aromatic Substitution (
): The resulting 5-methanesulfonyl group is a potent leaving group. Nucleophiles (amines, alkoxides) can displace it to install substituents at the 5-position, which is otherwise difficult to access.
Reactivity Map
Caption: Divergent synthesis strategy utilizing the aldehyde for chain extension and the sulfide as a latent leaving group.
Part 4: Applications in Drug Discovery
Kinase Inhibition (ITK & Src Family)
Thiazole-2-carbaldehyde derivatives are established scaffolds for Interleukin-2 Inducible T-cell Kinase (ITK) inhibitors. The thiazole nitrogen often forms a critical hydrogen bond with the hinge region of the kinase ATP-binding pocket.
-
Mechanism:[2] The aldehyde is converted to an amine or hydrazone that extends into the ribose-binding pocket.
-
Relevance: The 5-position substitution (via the SMe group) allows tuning of hydrophobic interactions in the "gatekeeper" region of the kinase.
Anti-Inflammatory Agents (COX Inhibition)
5-substituted thiazoles have shown selectivity for COX-1/COX-2 inhibition. The 5-methylsulfanyl group can be metabolized to a sulfoxide, which mimics the pharmacophore of coxibs (e.g., Celecoxib), providing anti-inflammatory activity with potentially reduced gastric toxicity.
Part 5: Handling & Safety Data
-
Hazards: Thiazoles with sulfide side chains often possess a strong, disagreeable stench (stench agents). All manipulations must be performed in a well-ventilated fume hood.
-
Storage: Store at 2–8 °C under inert atmosphere (
or Ar). Aldehydes are prone to air oxidation to the corresponding carboxylic acid (5-(methylsulfanyl)thiazole-2-carboxylic acid). -
Incompatibility: Strong oxidizing agents (will oxidize SMe to sulfoxide/sulfone indiscriminately) and strong bases (may cause polymerization of the aldehyde).
References
-
Noyce, D. S., & Fike, S. A. (1973). Electrophilic substitution in 5-substituted thiazoles. Journal of Organic Chemistry, 38(19), 3318–3321.
-
Cornwall, P., Dell, C. P., & Knight, D. W. (1991). Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids.[3] Journal of the Chemical Society, Perkin Transactions 1.
-
BenchChem Technical Support. (2025). Comparative Reactivity of Thiazole-Based Aldehydes.
-
Google Patents. (2006).[4] US7074801B1: Nitrogen-containing condensed cyclic compound having a pyrazolyl group.[4] (Cites synthesis of 5-methylsulfanylthiazole).
-
ChemicalBook. (2026). 1,3-Thiazole-2-carbaldehyde Properties and Reactions.
Sources
- 1. 2-Methyl-1,3-thiazole-5-carbaldehyde | C5H5NOS | CID 13934728 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 5-methyl-1,3-thiazole-2-carbaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
- 3. Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides: general methods for the elaboration of trisubstituted thiazoles and oxazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 4. US7074801B1 - Nitrogen-containing condensed cyclic compound having a pyrazolyl group as a substituent group and pharmaceutical composition thereof - Google Patents [patents.google.com]
